N-butyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine

• IUPAC Name: N-butyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C13H14Cl2N2S/c1-2-3-6-16-13-17-12(8-18-13)10-5-4-9(14)7-11(10)15/h4-5,7-8H,2-3,6H2,1H3,(H,16,17)
• InChI Key: GWQDAMGDNDSUDX-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=NC(=CS1)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C13H14Cl2N2S
• Molecular Weight: 301.2 g/mol

Description

N-butyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine, also known as BDT, is a heterocyclic amine with a wide range of applications in scientific research. BDT is a versatile compound with a range of biological and pharmacological activities, including anti-inflammatory, antioxidant, and antimicrobial activities. BDT has been used in a variety of laboratory experiments to study the biochemical and physiological effects of the compound on different cell lines.

Mechanism of Action

The mechanism of action of N-butyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine is not fully understood, but it is believed to act on a variety of cellular pathways. N-butyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine is thought to act as an agonist at certain receptors, which can lead to a variety of biochemical and physiological effects. N-butyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine is also thought to act as an antioxidant, which can lead to the inhibition of oxidative damage.
Biochemical and Physiological Effects
N-butyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine has been shown to have a variety of biochemical and physiological effects. N-butyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine has been shown to inhibit the production of pro-inflammatory cytokines and to reduce the levels of oxidative stress. N-butyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine has also been shown to have anti-microbial activity, and to modulate the immune response.

Advantages and Limitations for Lab Experiments

The use of N-butyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine in laboratory experiments has several advantages. N-butyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine is relatively easy to synthesize, and the compound is relatively stable and can be stored for long periods of time. N-butyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine is also a versatile compound, and can be used to study a variety of biological and pharmacological activities. However, there are also some limitations to using N-butyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine in laboratory experiments. N-butyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine is a relatively new compound, and there is still much to learn about its mechanism of action. Additionally, N-butyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine is a relatively potent compound, and care must be taken to ensure that the compound is used safely in laboratory settings.

Future Directions

There are many potential future directions for research on N-butyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine. Further research is needed to better understand the mechanism of action of N-butyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine, and to identify the cellular pathways that are affected by the compound. Additionally, further research is needed to explore the potential therapeutic applications of N-butyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine, such as its use as an anti-inflammatory or antioxidant agent. Finally, further research is needed to explore the potential side effects of N-butyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine, and to identify any potential toxicity associated with the compound.

Synthesis Methods

N-butyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine can be synthesized from a variety of starting materials, including 2,4-dichlorophenol and butyl amine. The synthesis of N-butyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine involves a series of chemical reactions, including a condensation reaction between the two starting materials, followed by a ring closure reaction, and finally a reduction reaction. The synthesis of N-butyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine can be carried out in a laboratory setting using simple laboratory equipment and reagents.

Scientific Research Applications

N-butyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine has been used in a variety of scientific research applications, including biological and pharmacological studies. N-butyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine has been used to study the biochemical and physiological effects of the compound on different cell lines. N-butyl-4-(2,4-dichlorophenyl)-1,3-thiazol-2-amine has also been used to study the anti-inflammatory, antioxidant, and antimicrobial activities of the compound.